BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 3-Methylbutyl
Pentanoate (CAS: 2050-09-1)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylbutyl pentanoate, also known as isoamyl pentanoate or isopentyl valerate, is an
organic compound classified as a fatty acid ester.[1] With the chemical formula C10H2002, this
ester is formed from the reaction of 3-methyl-1-butanol (isoamyl alcohol) and pentanoic acid
(valeric acid). It is a colorless liquid characterized by a pleasant, fruity aroma reminiscent of
apples and bananas.[2][3] This property makes it a valuable compound in the flavor and
fragrance industries.[4] Beyond its sensory characteristics, its chemical nature as a fatty acid
ester suggests potential roles in lipid metabolism and other biological processes, making it a
molecule of interest for scientific research.[5][6] This guide provides a comprehensive technical
overview of its physicochemical properties, synthesis, analytical methods, and known biological
context.

Physicochemical Properties

The key physicochemical properties of 3-methylbutyl pentanoate are summarized in the table
below. These characteristics are fundamental for its handling, formulation, and analysis.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1583783?utm_src=pdf-interest
https://www.benchchem.com/product/b1583783?utm_src=pdf-body
https://home.miracosta.edu/dlr/210exp7.htm
https://www.thegoodscentscompany.com/data/rw1045091.html
https://cymitquimica.com/cas/2050-09-1/
https://www.smolecule.com/products/s1894805
https://www.vigon.com/product/isoamyl-isovalerate-fcc-natural/?doc=MSDS/501258_vigon_sds_us_english.pdf&namee=IsoamylIsovalerateFCCNaturalSDS
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Isoamyl%20alcohol_0730_3.0.pdf
https://www.benchchem.com/product/b1583783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C10H2002 [1107]
Molecular Weight 172.26 g/mol [1][8]

CAS Number 2050-09-1 [7]
Appearance Colorless clear liquid 9]

Odor Fruity, ripe apple, green [9]

Boiling Point 185.00 to 186.00 °C @ 760.00 ]

mm Hg
Density 0.858 t0 0.867 g/mL @ 25 °C 9]

Refractive Index

1.410t0 1.418 @ 20 °C

[9]

Solubility in Water

38.59 mg/L @ 25 °C

(estimated)

[9]

Solubility in Organic Solvents

Soluble in alcohol and ether

[3]

Vapor Pressure

0.413 mmHg @ 25 °C

(estimated)

[°]

Flash Point

149.00 °F (65.00 °C) TCC

[9]

logP (o/w)

3.686 (estimated)

[9]

Synthesis and Purification

The most common method for synthesizing 3-methylbutyl pentanoate is through Fischer

esterification.[4] This acid-catalyzed reaction involves the condensation of an alcohol and a

carboxylic acid.

Experimental Protocol: Fischer Esterification

This protocol describes the synthesis of 3-methylbutyl pentanoate from 3-methyl-1-butanol

and pentanoic acid.

Materials:
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e 3-methyl-1-butanol

¢ Pentanoic acid

o Concentrated sulfuric acid (H2SOa)

» 5% aqueous sodium bicarbonate (NaHCO3) solution

o Saturated sodium chloride (brine) solution

¢ Anhydrous sodium sulfate (Naz2S0a)

o Diethyl ether (or other suitable extraction solvent)

 Boiling chips

Equipment:

¢ Round-bottom flask

o Reflux condenser

e Heating mantle

e Separatory funnel

e Erlenmeyer flasks

« Distillation apparatus

 Stirring apparatus

Procedure:

e Reaction Setup: In a round-bottom flask, combine 3-methyl-1-butanol and a molar excess of
pentanoic acid. Add a magnetic stir bar or boiling chips.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.
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o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. Continue the reflux for 1-2 hours to allow the reaction to reach equilibrium.[10]

e Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the
mixture to a separatory funnel. Add water and diethyl ether to the funnel, shake gently, and
allow the layers to separate. The organic layer contains the ester.

e Washing: Wash the organic layer sequentially with:
o Water to remove the majority of the unreacted alcohol and acid.

o 5% sodium bicarbonate solution to neutralize the acidic catalyst and any remaining
pentanoic acid. (Caution: CO2 gas will be evolved).[10]

o Saturated brine solution to aid in the removal of water from the organic layer.

e Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium
sulfate.[1]

 Purification: Decant the dried organic solution into a clean, dry round-bottom flask. Purify the
crude 3-methylbutyl pentanoate by simple distillation.[1] Collect the fraction that distills at
the expected boiling point of the ester (approximately 185-186 °C).[8]
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Synthesis and Purification Workflow

3-methyl-1-butanol +
Pentanoic Acid

Reflux (1-2 hours)

Workup:
Separatory Funnel Extraction
(Water & Ether)

Wash with Water

[ Wash with 5% NaHCOs ]
Wash with Brine

[ Dry with Anhydrous Na2SOa ]
[Simple DistillatiorD

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Biosynthesis of 3-Methylbutyl Pentanoate in Fruits

a-Ketoacid Metabolism

G-Ketoisocaproata

Aldehyde Formation

3-Methylbutanal

Alcohol Formation

Ester Formation

Pentanoyl-CoA

3-Methyl-1-butanol
(Isoamyl Alcohol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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